molecular formula C8H9BrN2O B8636995 8-Bromo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepine

8-Bromo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepine

Cat. No.: B8636995
M. Wt: 229.07 g/mol
InChI Key: SYGKXENVGKDBFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Bromo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepine is a useful research compound. Its molecular formula is C8H9BrN2O and its molecular weight is 229.07 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9BrN2O

Molecular Weight

229.07 g/mol

IUPAC Name

8-bromo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepine

InChI

InChI=1S/C8H9BrN2O/c9-6-4-7-8(11-5-6)10-2-1-3-12-7/h4-5H,1-3H2,(H,10,11)

InChI Key

SYGKXENVGKDBFD-UHFFFAOYSA-N

Canonical SMILES

C1CNC2=C(C=C(C=N2)Br)OC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of bromine (960 mg, 6 mmol) in CH2Cl2 (50 mL) was added drop wise at 0° C. to a CH2Cl2 (30 mL) suspension of 6,7,8,9-tetrahydro-5-oxa-1,9-diaza-benzocycloheptene (750 mg, 5 mmol) and solid K2CO3 (1 g). The mixture was stirred for 30 min at 20° C., then the excess bromine was quenched with a saturated solution of aqueous NaHSO3. The basic aqueous phase was separated, extracted with CH2Cl2, the combined organic layers were dried and evaporated to afford the title-compound (1.10 g, 96%). 1H NMR (300 Hz, DMSO-d6, δ): 7.78 (d, J=1.8 Hz, 1H), 7.30 (d, J=1.9 Hz, 1H), 6.35 (s, br, 1H), 4.10 (t, J=5.7 Hz, 2H), 3.24 (m, 2H), 1.92 (m, 2H), MS (ESI): m/e 229 and 231 (M+H)+.
Quantity
960 mg
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
750 mg
Type
reactant
Reaction Step Two
Name
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two
Yield
96%

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